Cas no 6246-06-6 (Oxetane-3-methanol)
Oxetane-3-methanol Chemical and Physical Properties
Names and Identifiers
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- Oxetan-3-ylmethanol
- 3-Oxetanemethanol
- 6246--06-6 3-oxetanemethanol
- 6246-6-6 oxetan-3-ylmethanol
- AGN-PC-00ASGZ
- CTK1I9218
- HT865
- MolPort-019-867-179
- SureCN469875
- 3-(Hydroxymethyl)oxetane
- 3-Oxetanylmethanol
- (oxetan-3-yl)methanol
- oxetan-3-yl methanol
- oxetan-3-yl-methanol
- 3-hydroxymethyloxetane
- AMOT00002
- SWYHWLFHDVMLHO-UHFFFAOYSA-N
- HT1085
- STL555818
- BBL102019
- RP08267
- PB28641
- CM14247
- AM806983
- GS-3953
- SY009472
- Oxetane-3-methanol, 97%
- CS-W004925
- O0558
- A846373
- FT-0686135
- 6246-06-6
- AKOS015906983
- MFCD17015894
- DTXSID60467938
- Oxetane-3-methanol
- EN300-83015
- HY-W004925
- J-512991
- DB-003428
-
- MDL: MFCD17015894
- Inchi: 1S/C4H8O2/c5-1-4-2-6-3-4/h4-5H,1-3H2
- InChI Key: SWYHWLFHDVMLHO-UHFFFAOYSA-N
- SMILES: O1CC(CO)C1
Computed Properties
- Exact Mass: 88.05244
- Monoisotopic Mass: 88.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 40.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: -0.6
Experimental Properties
- Density: 1.092 g/mL at 25 °C
- Boiling Point: 205 ºC
- Flash Point: Degrees Fahrenheit:222.8°F
Degrees Celsius:106°C - Refractive Index: n20/D 1.450
- PSA: 29.46
- LogP: -0.37490
- Sensitiveness: Moisture Sensitive
Oxetane-3-methanol Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Storage Condition:−20°C
Oxetane-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM101333-10g |
(oxetan-3-yl)methanol |
6246-06-6 | 95+% | 10g |
$222 | 2021-08-06 | |
| Chemenu | CM101333-25g |
(oxetan-3-yl)methanol |
6246-06-6 | 95+% | 25g |
$402 | 2021-08-06 | |
| Alichem | A449041729-5g |
Oxetan-3-ylmethanol |
6246-06-6 | 97% | 5g |
$180.00 | 2023-09-01 | |
| Alichem | A449041729-10g |
Oxetan-3-ylmethanol |
6246-06-6 | 97% | 10g |
$312.00 | 2023-09-01 | |
| Alichem | A449041729-25g |
Oxetan-3-ylmethanol |
6246-06-6 | 97% | 25g |
$550.80 | 2023-09-01 | |
| Fluorochem | 093530-1g |
Oxetan-3-ylmethanol |
6246-06-6 | 95% | 1g |
£90.00 | 2022-03-01 | |
| Fluorochem | 093530-5g |
Oxetan-3-ylmethanol |
6246-06-6 | 95% | 5g |
£220.00 | 2022-03-01 | |
| Fluorochem | 093530-25g |
Oxetan-3-ylmethanol |
6246-06-6 | 95% | 25g |
£1012.00 | 2022-03-01 | |
| Ambeed | A155942-100mg |
Oxetan-3-ylmethanol |
6246-06-6 | 96% | 100mg |
$14.0 | 2025-04-18 | |
| Ambeed | A155942-250mg |
Oxetan-3-ylmethanol |
6246-06-6 | 96% | 250mg |
$17.0 | 2025-04-18 |
Oxetane-3-methanol Suppliers
Oxetane-3-methanol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Oxetane-3-methanol
Recent Advances in Oxetane-3-methanol (CAS: 6246-06-6) Research and Applications
Oxetane-3-methanol (CAS: 6246-06-6) is a versatile chemical compound with significant potential in the fields of medicinal chemistry, drug delivery, and materials science. Recent studies have highlighted its utility as a building block for the synthesis of novel pharmaceuticals and biomaterials. This research briefing provides an overview of the latest advancements related to Oxetane-3-methanol, focusing on its chemical properties, synthetic applications, and therapeutic potential.
One of the key areas of interest is the incorporation of Oxetane-3-methanol into drug molecules to improve their pharmacokinetic properties. Researchers have demonstrated that the oxetane ring can enhance metabolic stability and solubility, making it an attractive moiety for drug design. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of Oxetane-3-methanol in the development of protease inhibitors, showing improved bioavailability and reduced off-target effects compared to traditional analogs.
In addition to its pharmaceutical applications, Oxetane-3-methanol has been explored as a monomer for biodegradable polymers. A team at MIT recently reported the synthesis of polyoxetanes using Oxetane-3-methanol as a precursor, resulting in materials with tunable mechanical properties and degradation rates. These polymers show promise for use in controlled drug delivery systems and tissue engineering scaffolds, as described in a 2024 ACS Biomaterials Science & Engineering publication.
The compound's mechanism of action and safety profile have also been subjects of recent investigation. Toxicological studies conducted in 2023 confirmed that Oxetane-3-methanol exhibits low acute toxicity in rodent models, supporting its potential for clinical translation. However, researchers emphasize the need for further long-term safety evaluations, particularly regarding its metabolites and potential accumulation in biological systems.
Looking forward, the chemical versatility of Oxetane-3-methanol (6246-06-6) positions it as a valuable tool for addressing multiple challenges in drug development and biomaterial design. Ongoing research is exploring its application in next-generation antibody-drug conjugates and as a component of smart biomaterials responsive to physiological stimuli. The compound's unique combination of stability and reactivity continues to drive innovation across multiple disciplines within chemical biology and pharmaceutical sciences.
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